Cas no 2138226-30-7 (3-Ethylfuran-2-sulfonamide)

• Product Name: 3-Ethylfuran-2-sulfonamide
• CAS No: 2138226-30-7
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 6106616
• PubChem ID: 165873382
• Update Time: 2025-10-16

3-Ethylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylfuran-2-sulfonamide
• 2138226-30-7
• EN300-713145
• 3-Ethylfuran-2-sulfonamide

• Inchi： 1S/C6H9NO3S/c1-2-5-3-4-10-6(5)11(7,8)9/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： QPTYRKASTZRBSY-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 175.03031432g/mol
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-Ethylfuran-2-sulfonamide

Comprehensive Analysis of 3-Ethylfuran-2-sulfonamide (CAS No. 2138226-30-7): Properties, Applications, and Industry Trends

3-Ethylfuran-2-sulfonamide (CAS No. 2138226-30-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a furan derivative with a sulfonamide functional group, this molecule exhibits versatile reactivity, making it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The growing interest in heterocyclic compounds like 3-Ethylfuran-2-sulfonamide aligns with current industry demands for novel pharmaceutical intermediates. Researchers are particularly interested in its structure-activity relationship (SAR) for designing targeted therapies. With molecular weight of 175.22 g/mol and precise chemical formula C6H9NO3S, this compound offers excellent solubility profiles in common organic solvents, facilitating its use in various synthetic pathways.

From a green chemistry perspective, 3-Ethylfuran-2-sulfonamide represents an important case study in sustainable synthesis. The furan ring system, derived from biomass resources, combined with the sulfonamide moiety, creates opportunities for developing eco-friendly pharmaceuticals. This aligns with the pharmaceutical industry's push toward green synthetic routes and reduced environmental impact of drug manufacturing processes.

Analytical characterization of CAS 2138226-30-7 typically involves advanced techniques such as HPLC purification, NMR spectroscopy (1H and 13C), and mass spectrometry. The compound's stability under various pH conditions and thermal properties make it suitable for diverse formulation applications. Recent patent literature reveals growing interest in its derivatives for central nervous system (CNS) targets and metabolic disorder treatments.

In material science, the furan-sulfonamide hybrid structure of 3-Ethylfuran-2-sulfonamide shows promise for developing functional polymers with specific electronic properties. Researchers are exploring its incorporation into conjugated systems for potential applications in organic electronics and sensor technologies. The compound's ability to participate in cross-coupling reactions further expands its utility in materials design.

Quality control standards for 3-Ethylfuran-2-sulfonamide typically require ≥98% purity, verified by chromatographic methods. Storage recommendations emphasize protection from moisture and light exposure to maintain stability. The compound's crystallinity and melting point characteristics (reported between 120-125°C) are important parameters for industrial scale-up considerations.

Market analysis indicates rising demand for specialty sulfonamides like CAS 2138226-30-7, driven by increased R&D investment in precision medicine and personalized therapeutics. The compound's structural versatility allows for diverse molecular modifications, making it valuable for combinatorial chemistry approaches. Current research focuses on optimizing its synthetic accessibility while maintaining high regioselectivity in derivatization reactions.

From a regulatory standpoint, 3-Ethylfuran-2-sulfonamide requires proper handling protocols consistent with standard laboratory practices for organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) is recommended during handling. The compound's toxicological profile and ecotoxicological data are areas of ongoing investigation as part of preclinical development requirements.

Future research directions for 3-Ethylfuran-2-sulfonamide include exploring its potential in catalysis as a ligand framework, investigating its biological activity spectrum through high-throughput screening, and developing more efficient synthetic methodologies. The compound's unique combination of furan electronics and sulfonamide pharmacophore positions it as an important tool for medicinal chemistry innovation in coming years.